2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride
Overview
Description
2-(3-Chloro-4-methylphenyl)ethan-1-amine hydrochloride, also known as Mephenytoin or Mephobarbital, is a barbiturate derivative of phenobarbital. It is primarily used as an anticonvulsant and sedative-hypnotic drug. It is also used to treat certain types of seizures, including grand mal, petit mal, and psychomotor seizures. Mephenytoin has been studied extensively for its potential to treat a variety of neurological disorders, such as epilepsy, anxiety, and insomnia.
Scientific Research Applications
2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride has been studied extensively for its potential to treat a variety of neurological disorders. In animal models, it has been found to be effective in reducing seizure activity, as well as in improving cognitive function. In addition, it has been found to be effective in treating anxiety and insomnia. In clinical trials, it has been found to be effective in reducing the incidence of seizures in patients with epilepsy, as well as in treating anxiety and insomnia.
Mechanism of Action
The exact mechanism of action of 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride is not yet fully understood. It is thought to act as an agonist at GABA receptors, which are responsible for mediating inhibitory neurotransmission in the central nervous system. In addition, it has been found to increase the levels of serotonin and norepinephrine, two neurotransmitters involved in modulating mood and behavior.
Biochemical and Physiological Effects
2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which can lead to a decrease in seizure activity. In addition, it has been found to increase the levels of serotonin and norepinephrine, which can lead to an improvement in mood and behavior. It has also been found to have an anti-inflammatory effect, which may be beneficial in treating certain neurological conditions.
Advantages and Limitations for Lab Experiments
2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a long half-life, which makes it suitable for long-term studies. In addition, its effects on GABA and serotonin levels can be easily measured using laboratory techniques. However, its effects on norepinephrine levels are less well understood, and its effects on other neurotransmitters have not been studied extensively.
Future Directions
There are several potential future directions for the study of 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride. Its effects on other neurotransmitters, such as dopamine and glutamate, should be further investigated. In addition, its effects on cognitive function should be studied in more detail. Furthermore, its potential as an anticonvulsant and sedative-hypnotic should be further evaluated in clinical trials. Finally, its potential as a treatment for anxiety and insomnia should be further explored.
Synthesis Methods
2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride is synthesized through a multi-step process. First, 3-chloro-4-methylphenyl ethan-1-amine is synthesized from the reaction of benzyl chloride and 4-methylphenyl ethan-1-amine. This reaction is catalyzed by a base, such as sodium ethoxide or potassium tert-butoxide. The resulting compound is then treated with hydrochloric acid, which yields the desired product, 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride involves the reaction of 3-chloro-4-methylbenzyl chloride with ethan-1-amine in the presence of hydrochloric acid.", "Starting Materials": [ "3-chloro-4-methylbenzyl chloride", "ethan-1-amine", "hydrochloric acid" ], "Reaction": [ "Add 3-chloro-4-methylbenzyl chloride to a round-bottom flask", "Add ethan-1-amine to the flask", "Add hydrochloric acid to the flask", "Heat the mixture under reflux for several hours", "Cool the mixture and filter the resulting solid", "Wash the solid with cold water and dry it", "Recrystallize the solid from ethanol to obtain 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride" ] } | |
CAS RN |
2680532-02-7 |
Product Name |
2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride |
Molecular Formula |
C9H13Cl2N |
Molecular Weight |
206.1 |
Purity |
95 |
Origin of Product |
United States |
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